Cas no 2228182-01-0 (3-(5-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(5-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2228182-01-0
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• CID: 6299316
• PubChem ID: 165975932
• Update Time: 2025-06-08

3-(5-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 2228182-01-0
• EN300-1994099

• Inchi： 1S/C10H8ClN3O2/c1-14-9(10(15)16)4-8(13-14)7-3-2-6(11)5-12-7/h2-5H,1H3,(H,15,16)
• InChI Key： KMQQTXNSUOMPFC-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1C=C(C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 237.0305042g/mol
• Monoisotopic Mass: 237.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68Ų

Additional information on 3-(5-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid

3-(5-Chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic Acid: A Comprehensive Overview

3-(5-Chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228182-01-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and autoimmune diseases.

The molecular structure of 3-(5-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid is composed of a pyrazole ring substituted with a 5-chloropyridine moiety and a carboxylic acid group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the anti-inflammatory properties of 3-(5-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid. In vitro experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that the compound could be effective in managing conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(5-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid has also shown promise in modulating immune responses. Preclinical studies have indicated that the compound can selectively target specific immune cells, thereby reducing the overall immune response without causing widespread immunosuppression. This selective action is crucial for developing safe and effective therapeutic agents.

The pharmacokinetic profile of 3-(5-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid has been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. These properties are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Toxicity studies have also been conducted to evaluate the safety profile of 3-(5-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid. Preliminary results indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm these findings and ensure its safety in human subjects.

The potential applications of 3-(5-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid extend beyond traditional pharmaceuticals. Recent advancements in nanotechnology have explored the use of this compound in targeted drug delivery systems. By encapsulating the molecule within nanoparticles, researchers aim to enhance its therapeutic efficacy while minimizing side effects. This approach holds promise for improving patient outcomes in various diseases.

In conclusion, 3-(5-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228182-01-0) represents a promising candidate for the development of novel therapeutics. Its unique chemical structure, coupled with its anti-inflammatory and immunomodulatory properties, makes it a valuable addition to the arsenal of drugs available for treating inflammatory and autoimmune diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for future advancements in medicinal chemistry and pharmaceutical science.